Cas no 653578-18-8 (Benzene, 1-(2,2-dimethylpropyl)-4-(2-propenyloxy)-)

• Product Name: Benzene, 1-(2,2-dimethylpropyl)-4-(2-propenyloxy)-
• CAS No: 653578-18-8
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 400318
• PubChem ID: 69051222
• Update Time: 2025-04-19

Benzene, 1-(2,2-dimethylpropyl)-4-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2,2-dimethylpropyl)-4-(2-propenyloxy)-
• 1-(2,2-dimethylpropyl)-4-prop-2-enoxybenzene
• 1-(2,2-Dimethylpropyl)-4-[(prop-2-en-1-yl)oxy]benzene
• 653578-18-8
• 1-allyloxy-4-neopentylbenzene
• DTXSID40739600
• ZHUIQDTWZGXZNL-UHFFFAOYSA-N
• SCHEMBL4456470

• Inchi： 1S/C14H20O/c1-5-10-15-13-8-6-12(7-9-13)11-14(2,3)4/h5-9H,1,10-11H2,2-4H3
• InChI Key： ZHUIQDTWZGXZNL-UHFFFAOYSA-N
• SMILES： O(CC=C)C1C=CC(=CC=1)CC(C)(C)C

Computed Properties

• Exact Mass: 204.1515
• Monoisotopic Mass: 204.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes